Cas no 5873-88-1 (1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine)

1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine structure
5873-88-1 structure
Product Name:1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine
CAS No:5873-88-1
MF:C21H27ClN2O3
MW:390.903684854507
CID:1612109
PubChem ID:1126289
Update Time:2025-04-21

1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorobenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine
    • 1-(3-Chloro-benzyl)-4-(2,4,5-trimethoxy-benzyl)-piperazine
    • piperazine, 1-[(3-chlorophenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]-
    • 1-[(3-chlorophenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
    • Oprea1_077094
    • DTXSID70360567
    • STK145377
    • 5873-88-1
    • AKOS000553959
    • Oprea1_702683
    • Cambridge id 5873881
    • Inchi: 1S/C21H27ClN2O3/c1-25-19-13-21(27-3)20(26-2)12-17(19)15-24-9-7-23(8-10-24)14-16-5-4-6-18(22)11-16/h4-6,11-13H,7-10,14-15H2,1-3H3
    • InChI Key: ZANSYNWAIYRBPV-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CN1CCN(CC2C=C(C(=CC=2OC)OC)OC)CC1

Computed Properties

  • Exact Mass: 390.17121
  • Monoisotopic Mass: 390.171
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.2Ų

Experimental Properties

  • Density: 1.187
  • Boiling Point: 491.3°C at 760 mmHg
  • Flash Point: 250.9°C
  • Refractive Index: 1.575
  • PSA: 34.17
  • LogP: 3.6
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